4-Bromo-2-methyl-6-amino-benzooxazole

• Molecular Formula: C8H7BrN2O
• Molecular Weight: 227.06 g/mol
• IUPAC Name: 4-bromo-2-methyl-1,3-benzoxazol-6-amine
• InChI: InChI=1S/C8H7BrN2O/c1-4-11-8-6(9)2-5(10)3-7(8)12-4/h2-3H,10H2,1H3
• InChI Key: FORXBARBLYWRMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C=C(C=C2Br)N

Description

4-Bromo-2-methyl-6-amino-benzooxazole is a useful research compound. Its molecular formula is C8H7BrN2O and its molecular weight is 227.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 720 mg of 4-bromo-2-methyl-6-nitro-benzooxazole in 45 mL ETOH was added 642 mg of iron powder and 8.5 mL of AcOH. Solution was refluxed for 2.5 h, during which a chalky white color formed. Solvent was removed, solid was dissolved back into DCM and filtered through Celite. The filtrate was washed with satd. NaHCO3 and brine, dried over MgSO4, and solvent evaporated. 690 mg of title compound as a brown solid was recovered.